Cas no 6018-19-5 (Sodium 4-aminosalicylate dihydrate)

• Product Name: Sodium 4-aminosalicylate dihydrate
• CAS No: 6018-19-5
• MF: C₇H₁₀NNaO₅
• MW: 211.147773265839
• MDL: MFCD00151044
• CID: 46334
• PubChem ID: 16211148
• Update Time: 2025-06-28

Sodium 4-aminosalicylate dihydrate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-aminosalicylate dihydrate
• 4-Aminosalicylic acid sodium salt dihydrate
• 4-Amino-2-hydroxybenzoic acid sodium salt dihydrate
• 4-Aminosalicylic acid
• 4-Aminosalicylicacid,sodiumsalt
• Sodium 4-amino-2-hydroxybenzoate dihydrate
• 4-Amino-2-hydroxy-benzoesaeure,Natrium-Salz
• 4-amino-2-hydroxy-benzoic acid,sodium-salt
• 4-AMINOSALICYLIC ACID SODIUM DIHYDRATE
• 4-amino-salicylic acid sodium s
• 4-AMINOSALICYLIC ACID SODIUM SALT 2-HYDRATE
• 4-AMINOSALICYLIC ACID,NA SALT
• AMINOSALICYLATE SODIUM,DIHYDRATE
• PAS-NA 2H2O
• Sodium 4-aminosalicy
• SODIUM AMINOSALICYLA
• sodium p-aminosalicylate dihydrate
• Parasal sodium
• AMINOSALICYLATE SODIUM
• Benzoic acid, 4-amino-2-hydroxy-, monosodium salt, dihydrate
• TEEBACIN
• S38B9W6AXW
• Aminosalicylate sodium [USP]
• P.A.S. SODIUM
• 4-Amino-salicylic acid sodium salt
• AK154081
• p-Aminosalicylic acid sodium salt dihydrate
• Monosodium 4-aminosalicylate dihydrate
• Aminosalicylate sodium (USP)
• Sodium Aminosalicylat
• UNII-T9ZKL3TNQF
• D78312
• Sodium Aminosalicylate Dihydrate, Pharmaceutical Secondary Standard; Certified Reference Material
• Parasal sodium (TN)
• FT-0617611
• SY057407
• Sodium aminosalicylate
• para-aminosalicylate sodium
• Passodico
• DTXSID5036638
• SODIUM AMINOSALICYLATE DIHYDRATE [MART.]
• AS-11771
• Sodiopas
• Natri-pas
• PARA-AMINOSODIUM SALICYLATE [VANDF]
• HY-I0447A
• AMINOSALICYLATE SODIUM [USP IMPURITY]
• D00875
• AMINOSALICYLATE SODIUM (USP IMPURITY)
• Monosodium 4-amino-2-hydroxybenzoate
• p-Aminosalicylate acid sodium salt dihydrate
• NSC-755862
• AMINOSALICYLATE SODIUM COMPONENT OF NEOPASALATE
• Benzoic acid, 4-amino-2-hydroxy-, sodium salt, hydrate (1:1:2)
• Sodium aminosalicylate dihydrate, European Pharmacopoeia (EP) Reference Standard
• Para-aminosodium salicylate
• AMINOSALICYLATE SODIUM [ORANGE BOOK]
• AMINOSALICYLATE SODIUM [VANDF]
• Pasnal
• p-Aminosalicylic Acid Monosodium Salt
• Nemasol sodium
• 6018-19-5
• CS-M3079
• EINECS 205-091-2
• NEOPASALATE COMPONENT AMINOSALICYLATE SODIUM
• sodium 4-azanyl-2-oxidanyl-benzoate dihydrate
• Sodium 4-aminosalicylate (dihydrate)
• Pasalon-rakeet
• A832630
• 4-Aminosalicylic acid (sodium salt dihydrate)
• NSC 755862
• Sodium Aminosalicylate Dihydrate
• MFCD00151044
• aminosalicylate sodium dihydrate
• CHEMBL2096646
• Q27288525
• SODIUM AMINOSALICYLATE (MART.)
• Natrium-p-Aminosalicylatdihydrat
• SODIUM AMINOSALICYLATE DIHYDRATE [EP MONOGRAPH]
• Pasade
• PAS-Na
• Paramisan sodium
• AMINOSALYLE SODIUM
• EN300-1265444
• 4-aminosalicylate sodium
• Monosodium T4-amino-2-hydroxybenzoate
• ANHYDROUS SODIUM AMINOSALICYLATE (MART.)
• AKOS024258376
• UNII-S38B9W6AXW
• Sodium 4-aminosalicylate dihydrate, >=97.0% (T)
• SODIUM AMINOSALICYLATE DIHYDRATE (EP MONOGRAPH)
• F1905-7110
• sodium p aminosalicylate dihydrate
• C7H10NNaO5
• BETA-D-RIBOPYRANOSE1,2,3,4-TETRAACETATE
• Nippas
• Sodium Aminosalicylate dihydrate for equipment qualification
• Aminacyl
• ANHYDROUS SODIUM AMINOSALICYLATE
• Pamisyl sodium
• Sodium P.A.S.
• Salvis
• SODIUM AMINOSALICYLATE DIHYDRATE (MART.)
• Sodium aminosalicylate dihydrate for equipment qualification, European Pharmacopoeia (EP) Reference Standard
• SODIUM AMINOSALICYLATE DIHYDRATE [VANDF]
• SODIUM AMINOSALICYLATE DIHYDRATE [WHO-DD]
• P-AMINOSALICYLIC ACID SODIUM SALT DIHYDRATE [MI]
• sodium;4-amino-2-hydroxybenzoate;dihydrate
• DA-67662

• MDL： MFCD00151044
• Inchi： 1S/C7H7NO3.Na.2H2O/c8-4-1-2-5(7(10)11)6(9)3-4;;;/h1-3,9H,8H2,(H,10,11);;2*1H2/q;+1;;/p-1
• InChI Key： GMUQJDAYXZXBOT-UHFFFAOYSA-M
• SMILES： [Na+].OC1C=C(C=CC=1C(=O)[O-])N.O.O

Computed Properties

• Exact Mass: 211.04600
• Monoisotopic Mass: 211.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• Topological Polar Surface Area: 88.4

Experimental Properties

• Color/Form: Not determined
• Melting Point: 250-254 ºC
• Boiling Point: 380.8 ºC at 760 mmHg
• Flash Point: 184.1 ºC
• PH: 6.5-8.5 (20g/l, H2O, 20℃)
• Solubility: 956g/l
• Water Partition Coefficient: dissolution
• PSA: 104.84000
• LogP: -0.20950
• Sensitiveness: Air & Light Sensitive
• Solubility: Not determined

Sodium 4-aminosalicylate dihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：VO1700000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, protect from light, stored under nitrogen
• Risk Phrases：R36/37/38

Additional information on Sodium 4-aminosalicylate dihydrate

Sodium 4-Aminosalicylate Dihydrate: A Comprehensive Overview

Sodium 4-aminosalicylate dihydrate, also known by its CAS number 6018-19-5, is a chemical compound that has garnered significant attention in various fields, including pharmaceuticals and material science. This compound is a derivative of salicylic acid, which is well-known for its role in pain relief and anti-inflammatory properties. The dihydrate form of sodium 4-aminosalicylate adds two water molecules to the structure, which can influence its solubility and stability under different conditions.

The chemical structure of sodium 4-aminosalicylate dihydrate consists of a salicylic acid backbone with an amino group (-NH2) attached to the fourth carbon of the benzene ring. This substitution pattern is crucial for its pharmacological activity. The sodium salt form enhances its solubility in aqueous solutions, making it more suitable for applications where rapid dissolution is required. Recent studies have explored the potential of this compound in targeted drug delivery systems, leveraging its unique solubility properties to improve therapeutic outcomes.

One of the most promising applications of sodium 4-aminosalicylate dihydrate lies in the field of anti-inflammatory and anti-cancer therapies. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, studies have demonstrated its ability to induce apoptosis in cancer cells, making it a potential candidate for novel cancer treatments. These findings underscore the importance of further research into its mechanism of action and potential clinical applications.

In terms of synthesis, sodium 4-aminosalicylate dihydrate can be prepared through various methods, including direct condensation reactions and hydrolysis processes. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes, reducing the environmental impact associated with traditional methods. These innovations not only enhance the eco-friendliness of production but also contribute to cost-effective manufacturing processes.

The physical properties of sodium 4-aminosalicylate dihydrate are equally important for its practical applications. Its melting point, solubility, and stability under different pH conditions are critical factors that influence its performance in various formulations. For instance, its high solubility in water makes it ideal for use in oral medications where rapid absorption is desired. Furthermore, its stability under physiological conditions ensures that it retains its efficacy when administered to patients.

From a pharmacokinetic perspective, sodium 4-aminosalicylate dihydrate has been shown to exhibit favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently suggests that it could be an effective drug candidate for treating conditions where systemic delivery is required. However, further studies are needed to fully understand its pharmacokinetic behavior in humans and optimize dosing regimens accordingly.

In conclusion, sodium 4-aminosalicylate dihydrate (CAS No: 6018-19-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in research and development, position it as a promising candidate for innovative therapeutic solutions. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern medicine and materials science.